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Compound of Interest

Compound Name: 3,5-Dibromobenzyl alcohol

Cat. No.: B136262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

3,5-Dibromobenzyl alcohol (CAS No. 145691-59-4). Adherence to these procedures is critical

to ensure laboratory safety and environmental compliance. 3,5-Dibromobenzyl alcohol is
classified as a halogenated aromatic compound and requires specific handling and disposal

methods.

Essential Safety & Handling Information
3,5-Dibromobenzyl alcohol is known to cause skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335). Appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn when

handling this compound. All handling of the solid or solutions should be conducted in a well-

ventilated area or a chemical fume hood.

Quantitative Data
The following table summarizes the key physical and chemical properties of 3,5-
Dibromobenzyl alcohol.
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Property Value Source

Molecular Formula C₇H₆Br₂O [1][2][3][4]

Molecular Weight 265.93 g/mol [1][3][4]

Physical Form Solid

Purity Typically ≥97% [1]

Storage Temperature Room temperature [1][3]

Solubility Slightly soluble in water. [5]

Note: Specific values for melting point, boiling point, and density for 3,5-Dibromobenzyl
alcohol are not readily available. For the structurally similar compound 2-Amino-3,5-
dibromobenzyl alcohol (CAS 50739-76-9), the melting point is 146-148°C, the boiling point is

366.3°C at 760 mmHg, and the density is 2.037 g/cm³.[6] These values should be used as

estimates only.

Step-by-Step Disposal Protocol
The proper disposal of 3,5-Dibromobenzyl alcohol follows the guidelines for halogenated

organic waste. The primary method of disposal is incineration by a licensed hazardous waste

management facility.

1. Waste Segregation:

Crucially, never mix halogenated organic waste with non-halogenated organic waste.[7]

Doing so can create hazardous reactions and significantly increases disposal costs.

Designate a specific, compatible, and clearly labeled waste container for "Halogenated

Organic Waste." These containers are often green.[7]

Do not mix 3,5-Dibromobenzyl alcohol waste with other waste categories such as acids,

bases, or oxidizers.[8]

2. Waste Collection:
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Collect waste 3,5-Dibromobenzyl alcohol, including contaminated materials (e.g., gloves,

weighing paper, filter paper), in the designated halogenated waste container.

Ensure the waste container is made of a compatible material, such as polyethylene.

All commingling of halogenated solvent waste should be conducted in an operating chemical

fume hood.[8]

Keep the waste container securely closed when not in use to prevent the release of any

volatile compounds.[8]

3. Labeling:

As soon as the first waste is added, affix a "Hazardous Waste" label to the container.[8]

The label must include:

The words "Hazardous Waste."

The full chemical name: "3,5-Dibromobenzyl alcohol" and any other halogenated

compounds in the container.

The approximate concentration or volume of each component.

The associated hazards (e.g., "Irritant," "Toxic").

The date the waste was first added.

The name and contact information of the generating laboratory or researcher.

4. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

The storage area should be well-ventilated, away from sources of ignition, and separate from

incompatible materials.
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It is good practice to store the waste container in secondary containment to prevent spills.

5. Disposal Request:

When the waste container is nearly full (do not overfill), contact your institution's

Environmental Health and Safety (EHS) department to arrange for pickup and disposal.

Follow your institution's specific procedures for requesting a hazardous waste collection.

Accidental Spills:

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Wearing appropriate PPE, carefully collect the absorbent material and place it in the

designated halogenated waste container.

For larger spills, evacuate the area and contact your institution's EHS or emergency

response team.

Experimental Protocols
No specific experimental protocols for the disposal of 3,5-Dibromobenzyl alcohol were

identified in the reviewed literature. The recommended disposal method is based on the

established best practices for the incineration of brominated aromatic compounds. Incineration

at high temperatures (around 1200 K) is considered a safe disposal method for halogenated

compounds to prevent the formation of toxic byproducts like dioxins and furans. During

incineration, brominated compounds can release bromine free radicals, which act as

combustion inhibitors.

Disposal Workflow Diagram
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Final Disposal
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Caption: Disposal workflow for 3,5-Dibromobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

